Cas no 1805594-00-6 (2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid)

• Product Name: 2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid
• CAS No: 1805594-00-6
• MF: C₉H₃ClF₆O₂
• MW: 292.562342882156
• CID: 4791835
• Update Time: 2025-06-08

2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid

• Inchi： 1S/C9H3ClF6O2/c10-3-1-4(7(17)18)6(9(14,15)16)5(2-3)8(11,12)13/h1-2H,(H,17,18)
• InChI Key： YLTMSGJGDPQOKS-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)O)C(C(F)(F)F)=C(C(F)(F)F)C=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 3.8
• Topological Polar Surface Area: 37.3

Additional information on 2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid

Comprehensive Overview of 2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid (CAS No. 1805594-00-6)

2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid (CAS No. 1805594-00-6) is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced material sciences. This compound, characterized by its unique trifluoromethyl and chloro functional groups, exhibits remarkable chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel drug candidates and crop protection agents.

The structural features of 2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid contribute to its versatility. The presence of trifluoromethyl groups enhances its lipophilicity, which is crucial for improving the bioavailability of pharmaceutical compounds. Meanwhile, the chloro substituent offers a reactive site for further functionalization, enabling the synthesis of diverse derivatives. These properties align with current trends in green chemistry and sustainable synthesis, as researchers seek eco-friendly methods to produce high-value chemicals.

In recent years, the demand for fluorinated compounds like 2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid has surged due to their applications in precision medicine and advanced materials. Fluorination is a key strategy in drug design, as it can enhance metabolic stability and binding affinity. This compound’s potential role in cancer therapeutics and central nervous system (CNS) drugs is a hot topic in academic and industrial research. Additionally, its use in liquid crystal materials and organic electronics highlights its cross-disciplinary relevance.

From a synthetic perspective, 2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid is often synthesized via electrophilic aromatic substitution or palladium-catalyzed cross-coupling reactions. These methods are widely discussed in the context of catalysis innovation and process optimization, reflecting the industry’s focus on cost-effective and scalable production. The compound’s CAS No. 1805594-00-6 serves as a critical identifier for regulatory compliance and safety assessments, ensuring its proper handling in laboratory and industrial settings.

The growing interest in 2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid is also driven by its potential in agrochemical development. Fluorinated compounds are known for their efficacy in pest control and herbicide formulations, addressing global challenges such as food security and sustainable agriculture. Researchers are investigating its derivatives for their insecticidal and fungicidal properties, aligning with the push for environmentally friendly pesticides.

In conclusion, 2,3-Bis(trifluoromethyl)-5-chlorobenzoic acid (CAS No. 1805594-00-6) represents a cutting-edge compound with broad applications across multiple industries. Its unique chemical properties, coupled with the rising demand for fluorinated building blocks, position it as a key player in modern chemistry. As research continues to uncover its potential, this compound is poised to play a pivotal role in advancing drug discovery, material science, and agrochemical innovation.